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Introduction
Drought is a recurring extreme climate event characterized by a deficit in precipitation over a

prolonged period, leading to water shortages that impact various sectors, including agriculture,

water resources, and ecosystems. Effective drought monitoring is crucial for early warning and

mitigation. Satellite-based precipitation estimates provide a valuable data source for monitoring

drought, especially in regions with sparse ground-based observation networks.

The Tropical Rainfall Measuring Mission (TRMM) Multi-satellite Precipitation Analysis (TMPA)

provides a long-term, high-resolution precipitation dataset that is widely used for hydrological

and climatological studies, including drought monitoring. This document provides detailed

application notes and protocols for utilizing TMPA data for drought assessment.

Data Overview: TRMM Multi-satellite Precipitation
Analysis (TMPA)
The TMPA dataset is a product of the TRMM mission, which operated from 1997 to 2015. It

combines data from multiple microwave and infrared satellite sensors to produce a quasi-global

precipitation estimate. The data is available at a 0.25° x 0.25° spatial resolution and at various

temporal resolutions, with the 3-hourly (3B42) and monthly (3B43) products being the most
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commonly used for drought studies. The data is typically available in NetCDF (Network

Common Data Form) or HDF (Hierarchical Data Format).

Quantitative Data Summary
The accuracy of TMPA data is a critical consideration for its application in drought monitoring.

Numerous studies have validated TMPA precipitation estimates against ground-based rain

gauge data. The following tables summarize the performance of TMPA products in comparison

to rain gauge observations from various studies.

Product Region
Time

Scale

Correlatio

n

Coefficient

(R)

Bias (mm)

Root

Mean

Square

Error

(RMSE)

(mm)

Reference

TMPA

3B43

Caspian

Sea

Region,

Iran

Annual 0.68 0.07 - [1]

TMPA

3B42

Caspian

Sea

Region,

Iran

Annual 0.21 -0.21 - [1]

TMPA

3B42V7

Upper Blue

Nile Basin,

Ethiopia

Dekadal 0.48 (R²) < 1 - [2]

TMPA

3B42

Southwest

China
Monthly

Varies by

elevation

Varies by

elevation

Varies by

elevation
[3]

TMPA

3B42

Tropical

Indian

Ocean

Daily 0.40 - 0.89
Overestima

tion
1 - 22 [4]
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Table 1: Validation of TMPA Precipitation Data Against Rain Gauge Observations. This table

presents a summary of statistical metrics from various studies comparing TMPA precipitation

estimates with ground-based rain gauge data.

Drought

Index
Region Time Scale

Correlation

with Gauge-

based SPI

Remarks Reference

SPI from

TMPA 3B43
Singapore Monthly Good

Outperformed

NCEP-CFSR

in drought

monitoring.

SPI from

TMPA

3B42/3B43

Southwest

Iran

Multiple (1, 3,

6, 9, 12

months)

Good, best

performance

at SPI-6

Suitable for

direct SPI

computation

for drought

monitoring.

SPI from

TMPA

Hormozgan

Province, Iran
Monthly

Correlated

with SPEI

Spatial

distribution of

SPI was

more uniform

than SPEI.

[5]

Table 2: Performance of TMPA-derived Standardized Precipitation Index (SPI) in Drought

Monitoring. This table summarizes the performance of SPI calculated from TMPA data in

comparison with ground-based observations or other drought indices.

Experimental Protocols
This section provides detailed protocols for using TMPA data to monitor drought, from data

acquisition to the generation of drought maps. The primary drought index discussed is the

Standardized Precipitation Index (SPI), a widely used and versatile index for characterizing

meteorological drought.

Protocol 1: TMPA Data Acquisition
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Navigate to the NASA Goddard Earth Sciences Data and Information Services Center (GES

DISC) website. This is the primary archive for TRMM data.

Select the desired TMPA product. For drought monitoring, the monthly product (3B43) is

often a suitable choice due to its temporal aggregation. The 3-hourly product (3B42) can also

be used and aggregated to a monthly scale.

Define the spatial and temporal extent of your study area and period. Use the provided tools

to select the geographic bounding box and the start and end dates for your data request. A

long-term record (ideally >30 years) is recommended for robust SPI calculation.

Choose the output format. NetCDF is a common and recommended format for scientific data

analysis.

Download the data. You will receive a list of files corresponding to your selection.

Protocol 2: Preprocessing of TMPA NetCDF Data using
Python
This protocol outlines the steps to preprocess the downloaded TMPA NetCDF files using

Python libraries such as xarray and netCDF4.

Set up your Python environment: Ensure you have the necessary libraries installed:

Load the NetCDF dataset: Use xarray to open and inspect the contents of a single NetCDF

file.

Extract the precipitation variable: Identify the precipitation variable from the dataset structure

(e.g., 'precipitation', 'pcp').

Handle time dimension: Ensure the time dimension is correctly formatted and set as the

primary time coordinate.

Clip data to the area of interest (AOI): If the downloaded data covers a larger area than your

study region, you can clip it using latitude and longitude bounds.
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Aggregate to monthly totals (if using 3-hourly data): If you downloaded the 3B42 product,

you will need to aggregate the 3-hourly data to monthly totals.

Save the preprocessed data: Save the cleaned and prepared data to a new NetCDF file for

further analysis.

Protocol 3: Calculation of the Standardized Precipitation
Index (SPI)
The SPI is calculated by fitting a probability distribution (typically the Gamma distribution) to the

long-term precipitation record for a given location and time scale. This is then transformed into

a standard normal distribution. A positive SPI value indicates wetter than average conditions,

while a negative value indicates drier than average conditions.

Using a Python Package (climate_indices):

Install the climate_indices package:

Prepare your data: Ensure your preprocessed monthly precipitation data is in a NetCDF file

with correctly defined time, latitude, and longitude dimensions.

Run the SPI calculation from the command line: The climate_indices package provides a

command-line tool for easy calculation.

--index spi: Specifies the Standardized Precipitation Index.

--periodicity monthly: Indicates that the input data is monthly.

--netcdf_precip: Path to your preprocessed TMPA data.

--var_name_precip: The name of the precipitation variable in your NetCDF file.

--output_file_base: The base name for the output files.

--scales 3 6 12: The time scales (in months) for which to calculate the SPI.

--calibration_start_year and --calibration_end_year: The period to be used for fitting the

probability distribution.
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The output will be NetCDF files containing the calculated SPI values for each specified time

scale. These can then be visualized in GIS software to create drought maps.

Mandatory Visualizations
Workflow for Drought Monitoring using TMPA Data
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Caption: Workflow for drought monitoring using TMPA data.
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Logical Relationship of SPI Calculation
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Caption: Logical steps in the calculation of the Standardized Precipitation Index (SPI).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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